Cas no 2866319-34-6 (Cyclobutanecarboxylic acid, 2,2-dimethyl-3-methylene-, methyl ester )

• Product Name: Cyclobutanecarboxylic acid, 2,2-dimethyl-3-methylene-, methyl ester
• CAS No: 2866319-34-6
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 5562068
• Update Time: 2025-08-05

Cyclobutanecarboxylic acid, 2,2-dimethyl-3-methylene-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 2,2-dimethyl-3-methylenecyclobutanecarboxylate (ACI)
• Cyclobutanecarboxylic acid, 2,2-dimethyl-3-methylene-, methyl ester

• Inchi： 1S/C9H14O2/c1-6-5-7(8(10)11-4)9(6,2)3/h7H,1,5H2,2-4H3
• InChI Key： RQIMRNQQAGIEDD-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)(C)C(=C)C1)OC

Additional information on Cyclobutanecarboxylic acid, 2,2-dimethyl-3-methylene-, methyl ester

Cyclobutanecarboxylic acid, 2,2-dimethyl-3-methylene-, methyl ester (CAS No. 2866319-34-6)

Cyclobutanecarboxylic acid, 2,2-dimethyl-3-methylene-, methyl ester (CAS No. 2866319-34-6) is a synthetic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its cyclobutane ring structure, which is substituted with two methyl groups and a methylene bridge, and the presence of a methyl ester functional group. These features contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The cyclobutane ring is a four-membered cyclic structure that is known for its inherent strain due to the deviation from the ideal tetrahedral angle. Despite this strain, cyclobutanecarboxylic acid, 2,2-dimethyl-3-methylene-, methyl ester exhibits remarkable stability, which can be attributed to the steric hindrance provided by the two methyl groups and the methylene bridge. This steric protection helps to reduce the ring strain and enhances the overall stability of the molecule.

In terms of its synthesis, Cyclobutanecarboxylic acid, 2,2-dimethyl-3-methylene-, methyl ester can be prepared through a series of well-defined chemical reactions. One common approach involves the cyclization of an appropriate linear precursor followed by esterification. The choice of starting materials and reaction conditions is crucial for achieving high yields and purity. Recent advancements in catalytic methods have further optimized this process, making it more efficient and environmentally friendly.

One of the key areas where Cyclobutanecarboxylic acid, 2,2-dimethyl-3-methylene-, methyl ester has shown promise is in the development of new pharmaceuticals. Its unique structure allows it to serve as a building block for molecules with specific biological activities. For instance, derivatives of this compound have been investigated for their potential as anti-inflammatory agents and as inhibitors of certain enzymes involved in disease pathways. Preliminary studies have indicated that these derivatives exhibit potent activity against target proteins, suggesting their potential therapeutic value.

In addition to pharmaceutical applications, Cyclobutanecarboxylic acid, 2,2-dimethyl-3-methylene-, methyl ester has also found use in materials science. Its rigid cyclobutane ring and functional groups make it suitable for the synthesis of polymers with tailored properties. For example, copolymers containing this compound have been shown to exhibit improved mechanical strength and thermal stability compared to traditional polymers. These properties make them attractive candidates for use in advanced materials such as coatings, adhesives, and composites.

The physical properties of Cyclobutanecarboxylic acid, 2,2-dimethyl-3-methylene-, methyl ester are also noteworthy. It is typically a colorless liquid with a characteristic odor. Its solubility in organic solvents such as ethanol and acetone makes it easy to handle in laboratory settings. The compound's melting point and boiling point are well-documented in scientific literature, providing essential information for its use in various applications.

From an environmental perspective, the synthesis and use of Cyclobutanecarboxylic acid, 2,2-dimethyl-3-methylene-, methyl ester are generally considered safe when proper handling procedures are followed. However, like any chemical compound, it should be stored and used in accordance with standard safety guidelines to minimize any potential risks.

In conclusion, Cyclobutanecarboxylic acid, 2,2-dimethyl-3-methylene-, methyl ester (CAS No. 2866319-34-6) is a versatile compound with a wide range of applications in both pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further research and development. As new synthetic methods continue to emerge and our understanding of its biological activities deepens, it is likely that this compound will play an increasingly important role in advancing various scientific fields.